3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide

• IUPAC Name: 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H14FN3O/c21-16-5-3-4-15(12-16)20(25)22-17-9-7-14(8-10-17)18-13-24-11-2-1-6-19(24)23-18/h1-13H,(H,22,25)
• InChI Key: FTESBNRHRROYDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)C3=CC=C(C=C3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C20H14FN3O
• Molecular Weight: 331.3 g/mol

Description

3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. The compound is known for its unique properties and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. The inhibition of this enzyme leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth in various cancer cell lines. The compound has also been found to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide in lab experiments include its potent anticancer activity, specificity for PARP inhibition, and low toxicity. However, the limitations of using this compound include its limited solubility in water and its potential to interact with other enzymes.

Future Directions

The potential future directions for research on 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide include exploring its use in combination with other anticancer agents, studying its effects on different types of cancer, and investigating its potential as a therapeutic agent for other diseases such as neurodegenerative disorders and inflammatory diseases. Further research is also needed to optimize the synthesis of this compound and improve its pharmacokinetic properties.
In conclusion, 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide is a promising compound that has shown potential in various fields of scientific research. Its unique properties and mechanism of action make it a valuable tool for studying cancer and other diseases. Further research is needed to fully understand its potential and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide involves several steps. The starting materials are 2-aminopyridine and 4-fluoro-3-nitrobenzoic acid, which undergo a coupling reaction in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reduced using a reducing agent such as sodium borohydride to yield the desired product.

Scientific Research Applications

3-fluoro-N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)benzamide has been studied extensively for its potential applications in various fields of scientific research. The compound has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as a diagnostic tool for cancer detection.